2,3,4,5,6-Pentamethylaniline

• IUPAC Name: 2,3,4,5,6-pentamethylaniline
• InChI: InChI=1S/C11H17N/c1-6-7(2)9(4)11(12)10(5)8(6)3/h12H2,1-5H3
• InChI Key: DCBKKCYNUSINPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C)C)N)C)C
• Molecular Formula: C11H17N
• DSSTOX Substance ID: DTXSID90870951
• Molecular Weight: 163.26 g/mol

Description

Synthesis Analysis

N,N,2,4,6-Pentamethylaniline was used in the synthesis of an oximino glycoside that was reduced with lithium aluminum hydride to benzyl 2-amino-2-deoxy-α-D-gluco- and -mannopyranoside hydrochloride.

Molecular Structure Analysis

The molecular formula of 2,3,4,5,6-Pentamethylaniline is C11H17N. It is composed of a benzene ring with five methyl substituents and an aniline group.

Physical And Chemical Properties Analysis

2,3,4,5,6-Pentamethylaniline is a liquid at room temperature. It has a refractive index of 1.512, a boiling point of 213-215 °C, and a density of 0.907 g/mL at 25 °C.

Scientific Research Applications

Synthesis of Oximino Glycosides

N,N,2,4,6-Pentamethylaniline has been used in the synthesis of an oximino glycoside. .

Organic Synthesis

This compound is often used in organic synthesis due to its unique structure and reactivity. .

Material Science

In material science, N,N,2,4,6-Pentamethylaniline could potentially be used in the development of new materials with unique properties. .

Pharmaceutical Research

.

Chemical Industry

.

Environmental Science

.

Safety and Hazards

2,3,4,5,6-Pentamethylaniline is classified as a combustible liquid. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Synthesis routes and methods I

Procedure details

A one neck 2000 ml round bottom flask was charged with 50 grams of 1-nitro-2,3,4,5,6-pentamethylbenzene and 1000 ml methanol. A solution of 50 g of ammonium chloride and 200 ml of water was then added. Zinc dust (50 g) was then added in portions. The mixture was allowed to stir for 20 hours. The solids were filtered and the solvent was removed from the mother liquor. The product was purified by silica gel column with dichlormethane as the eluent. The good fractions are combined to yield pentamethylaniline as a white solid.

Synthesis routes and methods II

Procedure details

To a solution of pentamethylbenzene (5 g, 33.8 mmol) in dichloromethane (250 mL) at 0° C. was quickly added nitronium tetrafluoroborate (5 g). The mixture was stirred for 4 h before it was quenched with cold water. The organic layer was concentrated and the residue was reduced (Example 14, procedure C) to give pentamethylaniline in 52% yleld.